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Compound of Interest

Compound Name: 2-Octadecanone

CAS No.: 7373-13-9

Cat. No.: B1594847 Get Quote

Executive Summary
2-Octadecanone (C₁₈H₃₆O) represents a classic amphiphilic ketone, characterized by a

dominant lipophilic octadecyl tail and a polar methyl-carbonyl head.[1] While chemically simple,

its significance lies in its phase transition behavior (melting point ~52°C) and its utility as a

biomarker in microbial metabolomics. In materials science, it serves as a reliable Phase

Change Material (PCM) for thermal energy storage due to its high latent heat of fusion and

chemical stability.

Nomenclature and Chemical Identity
Precise identification is critical in database querying and procurement.[1] The "Stearyl" prefix in

synonyms is derived from the C18 chain length, analogous to Stearic Acid.

Table 1: Chemical Identity Matrix
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Parameter Identifier / Value

IUPAC Name Octadecan-2-one

Common Synonyms
Methyl hexadecyl ketone; Stearyl methyl ketone;

n-Hexadecyl methyl ketone

CAS Registry Number 7373-13-9

Molecular Formula C₁₈H₃₆O

SMILES CCCCCCCCCCCCCCCC(=O)C

InChI Key PJLJQAWUAPNCJC-UHFFFAOYSA-N

Molecular Weight 268.48 g/mol

Physicochemical Framework
The molecule's physical behavior is dominated by Van der Waals forces along the C16 alkyl

chain, which facilitate tight crystalline packing. This results in a sharp melting point, a critical

feature for PCM applications.[1]

Table 2: Physical Properties
Property Value Context

Melting Point 51.0 – 52.0 °C
Ideal for low-grade waste heat

recovery systems.[1]

Boiling Point ~336 °C
High thermal stability; low

volatility at STP.[1]

Density 0.845 g/cm³
Typical for long-chain aliphatic

ketones.[1]

Solubility
Soluble: Chloroform, Hexane,

EtOHInsoluble: Water

Amphiphilic but predominantly

lipophilic (LogP ~7.6).

Appearance White crystalline waxy solid
Resembles paraffin wax in

texture.[1]
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Synthesis Protocol: Wacker Oxidation of 1-
Octadecene
While 2-octadecanone can be synthesized via Friedel-Crafts acetylation or oxidation of 2-

octadecanol, the Wacker Oxidation of terminal alkenes is preferred for its atom economy and

scalability.[1] The following protocol utilizes a modified Wacker system using tert-butyl

hydroperoxide (TBHP) as the oxidant to avoid the use of high-pressure oxygen gas.

Reaction Logic
Substrate: 1-Octadecene (Terminal alkene).

Catalyst: PdCl₂ (Palladium source).[1][2]

Co-oxidant: TBHP (Regenerates Pd(II) from Pd(0)).[1]

Selectivity: The reaction follows Markovnikov addition, yielding the methyl ketone (2-
octadecanone) rather than the aldehyde.

Step-by-Step Methodology
Reagent Preparation:

In a 100 mL round-bottom flask, dissolve PdCl₂ (0.5 mmol, 5 mol%) in Acetonitrile (20 mL).

Add 1-Octadecene (10 mmol, ~2.52 g).

Add TBHP (70% aq.[1] solution, 20 mmol) dropwise over 10 minutes.

Reaction Phase:

Heat the mixture to 80°C under reflux.

Stir vigorously for 4–6 hours. The solution will darken as Pd(0) transiently forms and is re-

oxidized.[1]

Monitor: Check progress via TLC (Hexane/EtOAc 9:1).[1] The alkene spot (Rf ~0.[1]9)

should disappear, replaced by the ketone (Rf ~0.5).
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Quenching and Isolation:

Cool to room temperature.[1]

Filter the mixture through a pad of Celite to remove palladium black precipitates.

Evaporate the acetonitrile under reduced pressure.[1]

Purification:

Dissolve the residue in Dichloromethane (DCM) (30 mL) and wash with saturated

Na₂S₂O₃ (to neutralize peroxides) and brine.

Dry the organic layer over anhydrous Na₂SO₄.[1]

Recrystallize from cold Ethanol to yield white waxy crystals.[1]

Analytical Profiling: GC-MS Fragmentation
Mass spectrometry is the gold standard for identifying methyl ketones.[1] The fragmentation is

driven by the McLafferty Rearrangement, a site-specific cleavage characteristic of carbonyls

with gamma-hydrogens.

Mechanism: The McLafferty Rearrangement
Ionization: The carbonyl oxygen loses an electron, forming the molecular ion

.

Hydrogen Transfer: A gamma-hydrogen (from C4) transfers to the carbonyl oxygen via a 6-

membered transition state.[1]

Cleavage: The C2-C3 bond breaks, releasing a neutral alkene (1-hexadecene) and the enol

radical cation of acetone.

Signal: The resulting enol ion resonates at m/z 58, the diagnostic base peak for all methyl

ketones.[1]
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Diagram 1: GC-MS Fragmentation Pathway
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Caption: The McLafferty rearrangement pathway yielding the diagnostic m/z 58 peak,

distinguishing 2-octadecanone from isomeric aldehydes.

Biological & Industrial Applications[1][4]
A. Phase Change Materials (PCM)
2-Octadecanone is a "Solid-Liquid" PCM.[1]

Mechanism: Upon heating to ~52°C, the crystal lattice collapses, absorbing significant latent

heat (Enthalpy of Fusion,

).

Advantage: Unlike salt hydrates, it exhibits no supercooling and is non-corrosive.[1]

Use Case: Passive thermal regulation in textiles and building materials (wallboards) to buffer

daily temperature fluctuations.

B. Microbial Volatile Organic Compound (mVOC)
It serves as a biomarker in metabolomics.[1]
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Sources: Detected in the volatile profiles of Pseudomonas species and Vaccinium

macrocarpon (Cranberry) waxes.

Function: In bacteria, long-chain ketones often result from the abortive beta-oxidation of fatty

acids, acting as signaling molecules or metabolic overflow products.

Diagram 2: Functional Ecosystem
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Caption: Dual utility of 2-octadecanone in thermal energy storage (PCM) and biological

signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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